Cas no 1203211-87-3 (2-(1,2-benzoxazol-3-yl)-N-{4-(6-methylpyridazin-3-yl)aminophenyl}acetamide)

2-(1,2-benzoxazol-3-yl)-N-{4-(6-methylpyridazin-3-yl)aminophenyl}acetamide structure
1203211-87-3 structure
Product Name:2-(1,2-benzoxazol-3-yl)-N-{4-(6-methylpyridazin-3-yl)aminophenyl}acetamide
CAS No:1203211-87-3
MF:C20H17N5O2
MW:359.381283521652
CID:6446003
PubChem ID:45502526
Update Time:2025-07-28

2-(1,2-benzoxazol-3-yl)-N-{4-(6-methylpyridazin-3-yl)aminophenyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(1,2-benzoxazol-3-yl)-N-{4-(6-methylpyridazin-3-yl)aminophenyl}acetamide
    • 2-(1,2-benzoxazol-3-yl)-N-[4-[(6-methylpyridazin-3-yl)amino]phenyl]acetamide
    • 2-(benzo[d]isoxazol-3-yl)-N-(4-((6-methylpyridazin-3-yl)amino)phenyl)acetamide
    • AKOS024515295
    • VU0648667-2
    • 2-(1,2-benzoxazol-3-yl)-N-{4-[(6-methylpyridazin-3-yl)amino]phenyl}acetamide
    • 1203211-87-3
    • VU0648667-1
    • F5600-0213
    • Inchi: 1S/C20H17N5O2/c1-13-6-11-19(24-23-13)21-14-7-9-15(10-8-14)22-20(26)12-17-16-4-2-3-5-18(16)27-25-17/h2-11H,12H2,1H3,(H,21,24)(H,22,26)
    • InChI Key: ZMUYRIIJVYYTFW-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(CC(NC2C=CC(=CC=2)NC2=CC=C(C)N=N2)=O)=N1

Computed Properties

  • Exact Mass: 359.13822480g/mol
  • Monoisotopic Mass: 359.13822480g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 92.9Ų

2-(1,2-benzoxazol-3-yl)-N-{4-(6-methylpyridazin-3-yl)aminophenyl}acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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